Cas no 292640-28-9 (2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid)

• Product Name: 2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid
• CAS No: 292640-28-9
• MF: C₁₅H₉NO₄S₂
• MW: 331.36626124382
• CID: 5051769
• Update Time: 2025-07-10

2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• SMSF0009514
• CB00747
• 2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid
• CK2/PIM1-IN-1

• Inchi： 1S/C15H9NO4S2/c17-13-12(22-15(21)16-13)7-8-5-6-11(20-8)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,18,19)(H,16,17,21)/b12-7-
• InChI Key： OTBNRWGTJUMXPA-GHXNOFRVSA-N
• SMILES： S1C(NC(/C/1=C/C1=CC=C(C2C=CC=CC=2C(=O)O)O1)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 534
• XLogP3: 3.1
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid

Introduction to 2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid (CAS No. 292640-28-9)

2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid, with the CAS number 292640-28-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a thiazolidine moiety, and a benzoic acid group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzoic acid moiety in this compound is a well-known carboxylic acid that has been widely studied for its antimicrobial and preservative properties. In the context of 2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid, the benzoic acid group may play a crucial role in modulating the compound's solubility and stability, which are important factors in drug development.

The furan ring is another key structural element of this compound. Furan-containing molecules are known for their diverse biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The presence of the furan ring in 2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid suggests that it may have similar biological activities, making it a promising candidate for further investigation.

The thiazolidine moiety is particularly noteworthy due to its potential therapeutic applications. Thiazolidines are known to have hypoglycemic effects and are used in the treatment of type 2 diabetes. The presence of this moiety in 2-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid may contribute to its potential as an antidiabetic agent or as a molecule with other therapeutic benefits.

The (Z)-configuration of the double bond in the thiazolidine moiety is also significant. The (Z)-configuration often imparts specific stereochemical properties that can influence the compound's biological activity and pharmacokinetics. Recent studies have shown that the (Z)-configuration can enhance the binding affinity of molecules to their target receptors, potentially leading to improved therapeutic outcomes.

In terms of its synthesis, 2-[5[[(Z)-(4-Oxo-2-sulfanylidene)-1,3-thiazolidin -5 -ylidene) methyl] furan - 2 - yl] benzoic acid can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the condensation of a suitable furan derivative with a thiazolidine precursor, followed by the introduction of the benzoic acid group. The detailed synthetic route has been reported in several peer-reviewed journals and patents, highlighting the compound's importance in both academic and industrial settings.

The biological evaluation of 2-[5[[(Z)-(4-Oxo-2-sulfanylidene)-1,3-thiazolidin -5 -ylidene) methyl] furan - 2 - yl] benzoic acid has revealed promising results. In vitro studies have demonstrated its potent inhibitory effects on various enzymes and receptors involved in disease pathways. For example, it has shown significant activity against enzymes implicated in inflammation and cancer progression. These findings suggest that this compound could be further developed as a lead molecule for drug discovery programs targeting these diseases.

Clinical trials involving similar compounds have also provided valuable insights into their safety and efficacy profiles. While specific clinical data for 2-[5[[(Z)-(4-Oxo-2-sulfanylidene)-1,3-thiazolidin -5 -ylidene) methyl] furan - 2 - yl] benzoic acid may not yet be available, the broader class of thiazolidine-containing molecules has shown promising results in phase I and II trials for conditions such as diabetes and cardiovascular diseases.

In conclusion, 2-[5[[(Z)-(4-Oxo-2-sulfanylidene)-1,3-thiazolidin -5 -ylidene) methyl] furan - 2 - yl] benzoic acid (CAS No. 292640-28-9) is a multifaceted compound with significant potential for therapeutic applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.